Cas no 1326911-20-9 (N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide)

• Product Name: N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide
• CAS No: 1326911-20-9
• MF: C₂₁H₂₅N₃O₂S₂
• MW: 415.572102308273
• CID: 5398971
• Update Time: 2025-10-31

N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(3-butan-2-yl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-ethylacetamide
• N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide

• Inchi： 1S/C21H25N3O2S2/c1-4-15(3)24-20(26)19-17(11-12-27-19)22-21(24)28-14-18(25)23(5-2)13-16-9-7-6-8-10-16/h6-12,15H,4-5,13-14H2,1-3H3
• InChI Key： BSGPRWQNPXVCQV-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC)(=O)CSC1N(C(CC)C)C(=O)C2SC=CC=2N=1

Additional information on N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide

Introduction to N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide (CAS No. 1326911-20-9)

N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1326911-20-9, belongs to a class of molecules known for their potential applications in drug discovery and development. The intricate molecular architecture of this compound, featuring a thieno[3,2-d]pyrimidine core, makes it a promising candidate for further exploration in medicinal chemistry.

The thieno[3,2-d]pyrimidine scaffold is a heterocyclic structure that has been extensively studied for its biological activity. This particular scaffold is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a sulfanyl group and an acetamide moiety further enhances the compound's potential bioactivity. These functional groups are often involved in critical interactions with biological targets, making them crucial for the development of new therapeutic agents.

Recent advancements in the field of pharmaceutical chemistry have highlighted the importance of N-benzyl derivatives in drug design. The benzyl group is frequently incorporated into molecules to improve their solubility, stability, and bioavailability. In the case of N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide, the benzyl substitution at the nitrogen atom contributes to the overall pharmacokinetic profile of the compound. This modification can significantly influence how the molecule behaves within biological systems, potentially enhancing its efficacy and reducing toxicity.

The butan-2-yl group attached to the thieno[3,2-d]pyrimidine ring adds another layer of complexity to the molecule. This alkyl chain can affect the compound's solubility and interactions with biological targets. The 4-oxo functionality within the thienopyrimidine ring is particularly noteworthy, as it is often associated with enhanced binding affinity to certain enzymes and receptors. These structural features collectively contribute to the unique pharmacological profile of N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide.

In recent years, there has been a growing interest in thienopyrimidine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in diseases such as cancer and inflammation. The specific arrangement of atoms in N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethylacetamide suggests that it may interact with multiple targets simultaneously, leading to synergistic effects that could improve treatment outcomes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular structure. These methods are essential for producing compounds with high chemical integrity, which is crucial for subsequent biological evaluation.

Once synthesized, N-benzyl-2-{[3-(butan-2-yll)-4 oxothieno [35 d ] pyrimidin - 22 yl ] sulfanyl } - N eth y lacet amide undergoes rigorous testing to assess its biological activity. This includes in vitro assays that measure interactions with enzymes and receptors relevant to specific diseases. Additionally, preclinical studies are conducted to evaluate its safety profile and pharmacokinetic properties. These studies provide valuable insights into how the compound behaves within living organisms and help determine its potential as a lead candidate for drug development.

The pharmacological potential of N-benzyl derivatives has been extensively explored in recent research. Studies have demonstrated that these compounds can exhibit potent effects on various disease-related pathways. For instance, some N-benzyl derivatives have shown inhibitory activity against kinases and other enzymes involved in cancer progression. Similarly, others have demonstrated anti-inflammatory properties by modulating immune responses. The structural features of N-benzyl 22 { [ 32 but an 22 yl 42 oxothien o [35 d ] pyrim idin 22 yl ] sulfany l } - N eth y lacet amide align well with these findings.

The role of sulfanyl groups in medicinal chemistry cannot be overstated. These functional groups are known to enhance binding affinity by forming hydrogen bonds or participating in metal coordination interactions. In N-benzyl 22 { [ 32 but an 22 yl 42 oxothien o [35 d ] pyrim idin 22 yl ] sulfany l } - N eth y lacet amide , the sulfanyl group is strategically positioned to interact with biological targets effectively. This positioning may contribute to the compound's observed bioactivity and make it a valuable tool for further research.

Recent publications have highlighted the importance of thienopyrimidine derivatives in addressing unmet medical needs. Researchers have reported promising results from preclinical studies using various thienopyrimidine-based compounds that target cancer stem cells or inhibit inflammatory pathways. The unique structural features of N-benzyl 22 { [ 32 but an 22 yl 42 oxothien o [35 d ] pyrim idin 22 yl ] sulfany l } - N eth y lacet amide place it within this exciting class of molecules with therapeutic potential.

The synthetic pathways used to produce this compound are continuously being refined to improve efficiency and scalability. Advances in synthetic methodology have enabled chemists to access complex structures with greater ease than ever before. These improvements are crucial for translating laboratory discoveries into viable drug candidates that can be tested in clinical trials.

In conclusion,N-benzyl -22 { [32 but an -22 yl -42 oxothien o [35 d ] py rim idin -22 yl ] sulfany l } -N eth y lacet amide (CAS No .1326911 -20 -9) represents a significant advancement in pharmaceutical research due to its intricate molecular design and potential bioactivity . The combination of structural features such as thienopyrimidine , sulfanyl , benzyl ,and acetamide moieties makes this compound a promising candidate for further exploration . As research continues ,it is likely that additional applications will be uncovered , further solidifying its importance in medicinal chemistry .